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Compound of Interest

Compound Name: 2'-Amino-biphenyl-4-carbonitrile

Cat. No.: B1270057

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2'-
Amino-biphenyl-4-carbonitrile, a compound of interest in various research and development
applications.

Section 1: Core Molecular Identifiers

2'-Amino-biphenyl-4-carbonitrile is a biphenyl derivative characterized by the presence of an
amino group and a nitrile group on its two phenyl rings. These functional groups contribute to
its specific chemical reactivity and physical properties, making it a valuable building block in
organic synthesis.

The fundamental identity of any chemical compound begins with its molecular formula and
weight. For 2'-Amino-biphenyl-4-carbonitrile, these are:

e Molecular Formula: CizH1oN2[1][2][3]
e Molecular Weight: 194.23 g/mol [1][2]

These values are crucial for stoichiometric calculations in chemical reactions and for the
interpretation of mass spectrometry data.

To ensure clarity and avoid ambiguity in scientific communication, it is essential to be familiar
with the various names and identifiers for this compound.
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o IUPAC Name: 4-(2-aminophenyl)benzonitrile[1][2]
e Common Synonyms: 2'-Amino-[1,1'-biphenyl]-4-carbonitrile, 4-(2-aminophenyl)benzonitrile[1]
o CAS Number: 75898-35-0[1][4]

The Chemical Abstracts Service (CAS) number is a unique identifier that is universally
recognized in databases and chemical inventories.

Section 2: Physicochemical Properties and Data

A thorough understanding of a compound's physical and chemical properties is paramount for
its handling, application, and the design of experimental protocols.

The following table summarizes key computed properties for 2'-Amino-biphenyl-4-
carbonitrile, providing insights into its behavior at a molecular level.

Property Value Source
Molecular Weight 194.23 g/mol PubChem[1]
Exact Mass 194.084398327 Da PubChem[1]
Molecular Formula Ci3H1oN:2 PubChem[1][2][3]

HOKIEIHVZCGCPS-
InChl Key PubChem[2]
UHFFFAOYSA-N

C1=CC=C(C(=C1)C2=CC=C(
SMILES PubChem][2]
C=C2)C#N)N

Diagram of the logical relationship between identifiers and properties:

2'-Amino-biphenyl-4-carbonitrile

VAR

Molecular Formula Molecular Weight CAS Number IUPAC Name
Ci3H1oN2 194.23 g/mol 75898-35-0 4-(2-aminophenyl)benzonitrile
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Caption: Core identifiers and properties of 2'-Amino-biphenyl-4-carbonitrile.

Section 3: Safety and Handling

As with any laboratory chemical, proper safety precautions are essential when handling 2'-
Amino-biphenyl-4-carbonitrile.

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), this compound is classified as follows:

e Primary Hazard: Corrosive[1].
o GHS Classification: Causes serious eye damage[1].

It is imperative to consult the Safety Data Sheet (SDS) for detailed information on handling,
storage, and emergency procedures.

Section 4: Applications in Research and Development

Biphenyl derivatives are of significant interest in medicinal chemistry and materials science.
While specific applications for 2'-Amino-biphenyl-4-carbonitrile are not detailed in the
provided search results, its structure suggests potential as an intermediate in the synthesis of
more complex molecules. For instance, related biphenyl structures are found in compounds
developed as histamine H3 receptor antagonists for the potential treatment of obesity[5]. The
presence of both an amino and a nitrile group offers versatile handles for further chemical
modifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270057#2-amino-biphenyl-4-carbonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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